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Compound of Interest

Compound Name: Chaetochromin A

Cat. No.: B1236121 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Chaetochromin A was not readily available

in the public domain. The following guidance is based on available toxicological information for

Chaetochromin A and general best practices for handling hazardous chemical compounds in

a laboratory setting. It is imperative to conduct a thorough risk assessment for your specific

experimental protocol and to consult with your institution's Environmental Health and Safety

(EHS) department.

Chaetochromin A is a mycotoxin with known cytotoxic and teratogenic effects.[1][2][3] It has

also been identified as a small-molecule, selective agonist of the insulin receptor with

antidiabetic activity in mice.[4] Due to its biological activity and toxic properties, stringent safety

precautions must be observed during handling and disposal.
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Data Point Information Source

Compound Type
Mycotoxin, bis(naphtho-γ-

pyrone)
[5]

Known Effects

Cytotoxicity, Teratogenicity (in

mice), Inhibition of

mitochondrial ATP synthesis

[1][2][3][5]

Mechanism of Action

Uncouples oxidative

phosphorylation and

depresses state 3 respiration

in mitochondria

[5]

Other Biological Activity

Insulin receptor agonist with

antidiabetic activity in vivo

(mice)

[4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure risk. The following table

outlines the recommended PPE for handling Chaetochromin A.
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PPE Category Item
Specifications and
Rationale

Hand Protection Double Nitrile Gloves

Wear two pairs of chemical-

resistant nitrile gloves at all

times. The outer glove should

be removed and disposed of

as hazardous waste

immediately upon known or

suspected contact.

Body Protection Disposable Gown

A disposable, solid-front gown

with tight-fitting cuffs should be

worn to protect against

splashes and contamination of

personal clothing.

Eye Protection Safety Goggles

Chemical splash goggles are

required to provide a seal

around the eyes and protect

against splashes and aerosols.

Face Protection Face Shield

A full-face shield should be

worn in conjunction with safety

goggles, especially when there

is a significant risk of splashes

or when handling larger

quantities.

Respiratory Protection NIOSH-approved Respirator

A fit-tested NIOSH-approved

N95 or higher-level respirator

should be used when handling

the solid compound or when

there is a potential for aerosol

generation.[6]

Experimental Protocols: Safe Handling and Disposal
1. Pre-Handling Procedures:
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Designated Area: All work with Chaetochromin A should be conducted in a designated area

within a certified chemical fume hood.

Emergency Preparedness: Ensure that an eyewash station, safety shower, and a spill kit are

readily accessible.

Personnel Training: All personnel handling the compound must be trained on its potential

hazards and the established safety protocols.

2. Handling Chaetochromin A:

Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above

before entering the designated handling area.

Weighing: If weighing the solid compound, do so within the chemical fume hood on a tared

and sealed container to minimize the risk of airborne particles.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Container Labeling: All containers with Chaetochromin A must be clearly labeled with the

compound name, concentration, date, and appropriate hazard warnings.

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with Chaetochromin A using an appropriate deactivating agent or a 70% ethanol

solution followed by water.

PPE Removal: Remove PPE in the correct order to prevent cross-contamination: outer

gloves, face shield, gown, inner gloves, and finally, safety goggles and respirator outside the

immediate work area.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

4. Disposal Plan:
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Waste Segregation: All disposable items contaminated with Chaetochromin A, including

gloves, pipette tips, and empty containers, must be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing Chaetochromin A in a sealed, labeled

hazardous waste container. Do not dispose of it down the drain.

Waste Disposal: Dispose of all hazardous waste through your institution's EHS department in

accordance with local, state, and federal regulations.

Workflow for Safe Handling and Disposal of
Chaetochromin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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